Cas no 2580238-24-8 (2-({(benzyloxy)carbonylamino}methyl)-1H-pyrrolo2,3-bpyridine-5-carboxylic acid)

• Product Name: 2-({(benzyloxy)carbonylamino}methyl)-1H-pyrrolo2,3-bpyridine-5-carboxylic acid
• CAS No: 2580238-24-8
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 5662890
• PubChem ID: 165886190
• Update Time: 2025-10-30

2-({(benzyloxy)carbonylamino}methyl)-1H-pyrrolo2,3-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(benzyloxy)carbonyl]amino}methyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• EN300-27729915
• 2580238-24-8
• 2-({(benzyloxy)carbonylamino}methyl)-1H-pyrrolo2,3-bpyridine-5-carboxylic acid

• Inchi： 1S/C17H15N3O4/c21-16(22)13-6-12-7-14(20-15(12)18-8-13)9-19-17(23)24-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,20)(H,19,23)(H,21,22)
• InChI Key： QIHMEMHRFUVJIQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1=CC2=CC(C(=O)O)=CN=C2N1)=O

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Additional information on 2-({(benzyloxy)carbonylamino}methyl)-1H-pyrrolo2,3-bpyridine-5-carboxylic acid

Introduction to 2-({(benzyloxy)carbonylamino}methyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No. 2580238-24-8)

2-({(benzyloxy)carbonylamino}methyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid, identified by the CAS number 2580238-24-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif renowned for its broad spectrum of biological activities and utility in drug discovery. The presence of multiple functional groups, including a benzyloxy carbonylamino moiety and a methyl substituent, makes it a versatile scaffold for further chemical modifications and biological investigations.

The 1H-pyrrolo[2,3-b]pyridine core is a privileged structure in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to engage with various biological targets. The 5-carboxylic acid group provides a site for further derivatization, enabling the synthesis of amides, esters, or salts that may enhance solubility or binding affinity. This compound’s potential as a building block or lead compound has been explored in several cutting-edge research areas.

Recent advancements in drug design have highlighted the importance of heterocyclic compounds in addressing complex diseases. 1H-pyrrolo[2,3-b]pyridine derivatives have been implicated in modulating enzyme activity, receptor binding, and cellular signaling pathways. For instance, studies have demonstrated their efficacy in inhibiting kinases and other therapeutic targets relevant to oncology and inflammatory disorders. The benzyloxy carbonylamino group is particularly noteworthy, as it often serves as a protecting group in peptide synthesis but also contributes to the compound’s overall pharmacokinetic properties.

The methyl substituent at the 2-position of the pyrrolopyridine ring can influence electronic and steric properties, potentially altering interactions with biological targets. This fine-tuning of structure-activity relationships (SAR) is critical in optimizing drug candidates. Researchers have leveraged this flexibility to develop analogs with improved potency and selectivity. The 5-carboxylic acid moiety further expands synthetic possibilities, allowing for conjugation with other bioactive molecules or incorporation into prodrug formulations.

In the realm of medicinal chemistry, computational methods have become indispensable tools for predicting biological activity. Molecular modeling studies on derivatives of 1H-pyrrolo[2,3-b]pyridine suggest that modifications at the 2- and 5-positions can significantly impact binding affinity to protein targets. The benzyloxy carbonylamino}methyl group’s spatial arrangement may also play a role in optimizing interactions with receptors or enzymes. These insights have guided experimental efforts toward more effective drug candidates.

One notable application of this class of compounds is in the development of kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop therapies with improved efficacy and reduced side effects. The structural features of 2-({(benzyloxy)carbonylamino}methyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid make it a promising candidate for such applications.

Another area of interest is the use of these compounds as scaffolds for antimicrobial agents. Antibiotic resistance poses a global health challenge, necessitating the discovery of novel therapeutic strategies. Pyrrolopyridine derivatives have shown promise in disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. The unique combination of functional groups in this compound could contribute to its antimicrobial properties while minimizing toxicity to host cells.

The synthetic accessibility of CAS No. 2580238-24-8 also warrants mention. Advances in organic synthesis have made it possible to construct complex heterocycles like this one with high efficiency and purity. This accessibility enables rapid screening of derivatives and accelerates the drug discovery process. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are commonly employed to build the pyrrolopyridine core.

Future directions may explore derivatization strategies aimed at enhancing bioavailability or reducing off-target effects. For example, incorporating fluorine atoms or other halogens could improve metabolic stability while maintaining biological activity. Additionally, exploring prodrug formulations might extend the therapeutic window and improve patient compliance.

In summary,2-({(benzyloxy)carbonylamino}methyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No. 2580238-24-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its relationship to known bioactive scaffolds make it a valuable tool for medicinal chemists seeking to develop novel therapeutics against diverse diseases.